Cas no 1172985-04-4 (5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide)

• Product Name: 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide
• CAS No: 1172985-04-4
• MF: C₁₇H₂₀N₂O₅S
• MW: 364.416103363037
• CID: 5822751
• PubChem ID: 44072215
• Update Time: 2025-06-15

5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-morpholin-4-ylsulfonyl-N-(1-phenylethyl)furan-2-carboxamide
• 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide
• AKOS016485981
• F5570-0959
• 1172985-04-4
• 5-(morpholinosulfonyl)-N-(1-phenylethyl)furan-2-carboxamide
• SR-01000923439
• SR-01000923439-1
• VU0647527-1

• Inchi： 1S/C17H20N2O5S/c1-13(14-5-3-2-4-6-14)18-17(20)15-7-8-16(24-15)25(21,22)19-9-11-23-12-10-19/h2-8,13H,9-12H2,1H3,(H,18,20)
• InChI Key： WBJSCMWSTGSQNV-UHFFFAOYSA-N
• SMILES： O1C(S(N2CCOCC2)(=O)=O)=CC=C1C(NC(C1=CC=CC=C1)C)=O

Computed Properties

• Exact Mass: 364.10929292g/mol
• Monoisotopic Mass: 364.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide

Comprehensive Overview of 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide (CAS No. 1172985-04-4)

5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide (CAS No. 1172985-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of furan carboxamide derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both morpholine and sulfonyl functional groups in its structure enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide incorporates a furan ring linked to a carboxamide moiety, which is further substituted with a morpholine-4-sulfonyl group. This arrangement is particularly noteworthy because the morpholine ring is a common pharmacophore in medicinal chemistry, often associated with improved solubility and bioavailability. Meanwhile, the sulfonyl group can contribute to enhanced binding affinity with biological targets, such as enzymes or receptors. These attributes make the compound a promising candidate for further investigation in areas like kinase inhibition or anti-inflammatory drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in pharmaceuticals and agrochemicals. Researchers are particularly interested in how 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide could be optimized for specific applications, such as targeted drug delivery or cancer therapy. The compound's ability to interact with biological systems at the molecular level has also sparked curiosity about its potential role in neurodegenerative disease research, a hot topic in contemporary medical science.

From a synthetic chemistry perspective, the preparation of 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide involves multi-step reactions, including sulfonylation and amide coupling. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's CAS No. 1172985-04-4 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is crucial for researchers and regulatory compliance.

The growing interest in heterocyclic compounds like 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide aligns with broader trends in drug discovery, where scientists seek molecules with improved efficacy and reduced side effects. As the pharmaceutical industry continues to explore personalized medicine and precision therapeutics, compounds with modular structures, such as this one, are likely to play a pivotal role. Future studies may focus on optimizing its pharmacokinetic properties or exploring its interactions with specific biological pathways.

In conclusion, 5-(morpholine-4-sulfonyl)-N-(1-phenylethyl)furan-2-carboxamide (CAS No. 1172985-04-4) represents a fascinating area of research with potential implications across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing and future investigations, particularly in the context of drug design and chemical biology.